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Compound of Interest

Compound Name: Manumycin F

Cat. No.: B15563130

Manumycin F: A Technical Guide for
Researchers

An In-depth Analysis of the Molecular Characteristics, Biological Activity, and Methodologies
Associated with a Promising Natural Product

Abstract

Manumycin F, a member of the manumycin family of antibiotics, is a polyketide metabolite
isolated from Streptomyces sp. This technical guide provides a comprehensive overview of
Manumycin F, detailing its molecular formula, physical properties, and biological activities. It is
designed for researchers, scientists, and drug development professionals, offering a
centralized resource of key data, experimental protocols, and insights into its mechanism of
action. Particular focus is given to its role as a farnesyltransferase inhibitor and its impact on
cellular signaling pathways, including the Ras-Raf-MEK-ERK cascade and apoptosis.

Molecular and Physical Properties

Manumycin F is a complex organic molecule with the molecular formula C31H34N207.[1] Its
molecular weight is 546.61 g/mol .[1] The following table summarizes the known physical and
chemical properties of Manumycin F.
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Property Value Reference
Molecular Formula C31H34N207 [1]
Molecular Weight 546.61 g/mol [1]

CAS Number 156317-47-4

Density 1.32 g/cm3 [1]

Boiling Point 910 °C at 760 mmHg

Refractive Index 1.642

Biological Activity and Mechanism of Action

Manumycin F, along with other members of the manumycin family, exhibits a range of
biological activities, most notably its inhibitory effect on farnesyltransferase. This enzyme is
crucial for the post-translational modification of the Ras protein, a key component in cellular
signal transduction pathways that regulate cell growth, proliferation, and differentiation.

Inhibition of Farnesyltransferase and the Ras-Raf-MEK-
ERK Signaling Pathway

The primary mechanism of action for manumyecins is the inhibition of farnesyltransferase, which
prevents the farnesylation of Ras proteins. This modification is essential for the localization of
Ras to the cell membrane and its subsequent activation of downstream signaling cascades. By
inhibiting this process, Manumycin F can disrupt the Ras-Raf-MEK-ERK pathway, a critical
signaling route that is often hyperactivated in various cancers. The disruption of this pathway
can lead to the inhibition of cell proliferation and tumor growth. Manumycins E, F, and G have
been shown to have moderate inhibitory effects on the farnesylation of the p21 ras protein.

The following diagram illustrates the inhibition of the Ras signaling pathway by Manumycin F.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15563130?utm_src=pdf-body-img
https://www.benchchem.com/product/b15563130?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. Manumycin inhibits farnesyltransferase and induces apoptosis of drug-resistant interleukin
6-producing myeloma cells - PubMed [pubmed.nchi.nlm.nih.gov]
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properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563130#manumycin-f-molecular-formula-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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